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Compound of Interest

Compound Name: 5-Bromonicotinaldehyde

Cat. No.: B046077

Essential Safety and Handling Guide for 5-
Bromonicotinaldehyde

This guide provides critical safety, handling, and disposal protocols for 5-
Bromonicotinaldehyde, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Summary

5-Bromonicotinaldehyde is a hazardous substance requiring careful handling. Key hazard
classifications include:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling 5-Bromonicotinaldehyde.[4] The

following table summarizes the required equipment.

Protection Type

Specific Equipment

Purpose & Guidelines

Engineering Controls

Chemical Fume Hood

Work in a well-ventilated area,
preferably a chemical fume
hood, to maintain low airborne

concentrations.[4]

Eyewash Station & Safety

Shower

Facilities must have an
eyewash station and safety
shower in the immediate

vicinity of potential exposure.

[4]

Eye/Face Protection

Chemical splash-resistant
safety goggles with side

protection or a face shield.[1]

[4]

Must be tested and approved
under standards such as
OSHA 29 CFR 1910.133 or EU
EN166.[4] A face shield may

be required for splash risks.[4]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber).[1]
[4]

Select gloves based on an
evaluation of skin hazards,
duration of use, and chemical

resistance.[4]

Body Protection

Laboratory coat or appropriate

protective clothing.[4]

Prevents skin exposure.[4]
Contaminated clothing should
not be allowed out of the
workplace and must be

washed before reuse.[4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if ventilation is
inadequate, dust is generated,
or exposure limits are
exceeded.[4] Use only in a
well-ventilated area or
outdoors.[3][4]
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Chemical and Physical Properties

Understanding the properties of 5-Bromonicotinaldehyde is fundamental to its safe handling.

Property Value

Molecular Formula CeHaBrNO[2][5]
Molecular Weight 186.01 g/mol [2][3]
Appearance Solid[5]

Purity 96-97%[3][5]

Melting Point 98-102 °CJ[3]

CAS Number 113118-81-3[2][3][5][6]

Operational and Disposal Plans

Experimental Protocol: Safe Handling and Storage
Handling:

o Preparation: Before handling, ensure all required PPE is correctly worn.[3] Obtain special

instructions before use and do not handle until all safety precautions have been read and
understood.[7]

o Work Area: Conduct all work within a certified chemical fume hood to minimize inhalation
risk.[4]

e Procedures: Avoid all personal contact, including the inhalation of dust.[4] Minimize dust
generation and accumulation.[4] Use only non-sparking tools and take precautionary
measures against static discharge.

e Hygiene: Do not eat, drink, or smoke in the handling area.[4][7] Wash hands and any
exposed skin thoroughly after handling.[4][7]

» Clothing: Remove any contaminated clothing immediately and wash it before reuse.[4][8]
Contaminated work clothing should not be allowed out of the workplace.[7]
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Storage:
» Container: Keep the container tightly closed in a dry, well-ventilated place.

o Conditions: Store in a secure area away from incompatible materials such as bases and
strong oxidizing agents.[1] Keep away from heat and sources of ignition. For stock solutions,
store at -80°C for up to 6 months or -20°C for up to 1 month, preferably under nitrogen.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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